(2R)-2-azaniumyl-2-cycloheptylacetate

• IUPAC Name: (2R)-2-azaniumyl-2-cycloheptylacetate
• InChI: InChI=1S/C9H17NO2/c10-8(9(11)12)7-5-3-1-2-4-6-7/h7-8H,1-6,10H2,(H,11,12)/t8-/m1/s1
• InChI Key: GMLQOIMQMLOTNY-MRVPVSSYSA-N
• Canonical SMILES: C1CCCC(CC1)C(C(=O)[O-])[NH3+]
• Isomeric SMILES: C1CCCC(CC1)[C@H](C(=O)[O-])[NH3+]
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol

Description

(2R)-2-azaniumyl-2-cycloheptylacetate is a chemical compound listed in the PubChem database. It is known for its unique properties and potential applications in various fields of scientific research. This compound has garnered interest due to its distinctive chemical structure and reactivity, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (2R)-2-azaniumyl-2-cycloheptylacetate involves specific synthetic routes and reaction conditions. While detailed synthetic routes are proprietary and often patented, general methods include multi-step organic synthesis involving the use of various reagents and catalysts. The reaction conditions typically require controlled temperatures, pressures, and pH levels to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, ensuring that the compound can be produced in sufficient quantities for research and commercial applications .

Chemical Reactions Analysis

Types of Reactions

(2R)-2-azaniumyl-2-cycloheptylacetate undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, commonly using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, oxidizing agents, reducing agents, and various catalysts. The reaction conditions vary depending on the desired transformation but often involve specific temperatures, pressures, and solvents to facilitate the reaction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound. Substitution reactions can result in a wide range of substituted products, depending on the nature of the substituent introduced .

Scientific Research Applications

(2R)-2-azaniumyl-2-cycloheptylacetate has a wide range of scientific research applications, including:

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects, including its use as a drug candidate for treating various diseases.

Industry: This compound is used in the development of new materials, including polymers and coatings, due to its unique chemical properties

Mechanism of Action

The mechanism of action of (2R)-2-azaniumyl-2-cycloheptylacetate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, it may inhibit or activate certain enzymes, modulate signaling pathways, or interact with cellular receptors .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (2R)-2-azaniumyl-2-cycloheptylacetate include other molecules with comparable chemical structures and properties. These compounds may share similar reactivity and applications but can differ in specific details such as potency, selectivity, and safety profiles .

Uniqueness

Its distinct structure allows it to interact with specific molecular targets in ways that other compounds may not, making it a valuable tool in scientific research and industrial applications .